Cas no 1807303-91-8 (6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride)

• Product Name: 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride
• CAS No: 1807303-91-8
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• CID: 5011034
• Update Time: 2025-05-24

6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClNO3S/c1-2-9-8(6-13)4-3-7(5-12)10(9)16(11,14)15/h3-4,6H,2H2,1H3
• InChI Key： BORQFQJNRBDMDY-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC=C(C=O)C=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 1.9
• Topological Polar Surface Area: 83.4

Additional information on 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride

Introduction to 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride (CAS No. 1807303-91-8)

6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807303-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both cyano and formyl functional groups in its structure imparts unique reactivity, making it a valuable building block for the development of novel therapeutic agents.

The benzenesulfonyl chloride moiety is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse substituents. This characteristic is highly advantageous in medicinal chemistry, where structural diversification is key to optimizing drug efficacy and pharmacokinetic properties. Furthermore, the cyano group (-CN) can serve as a versatile handle for further functionalization, including reduction to an amine or conversion to a carboxylic acid, while the formyl group (-CHO) provides a site for condensation reactions such as Schiff base formation or oxidation to a carboxylic acid. These features collectively enhance the compound's utility in synthetic pathways.

In recent years, there has been growing interest in the development of heterocyclic compounds and aromatic sulfonyl chlorides as pharmacophores due to their demonstrated biological activity. Research has highlighted the potential of such compounds in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of benzenesulfonyl chlorides have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride positions it as a promising candidate for further derivatization toward these therapeutic targets.

The synthetic utility of this compound extends beyond pharmaceutical applications. In industrial chemistry, it serves as a precursor for producing dyes, agrochemicals, and specialty chemicals. The reactivity of the sulfonyl chloride group allows for its conversion into sulfonamides, which are ubiquitous in both medicinal chemistry and material science. Additionally, the combination of cyano and formyl groups offers multiple points for chemical modification, enabling chemists to tailor the compound's properties for specific applications.

Advances in computational chemistry have further enhanced the understanding of how 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride interacts with biological targets. Molecular modeling studies have revealed that the electronic distribution around the sulfonyl chloride and formyl groups can be fine-tuned to improve binding affinity to proteins or enzymes. These insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold. Moreover, green chemistry principles have inspired alternative synthetic routes that minimize waste and hazardous byproducts, aligning with global efforts toward sustainable chemical manufacturing.

The role of intermediates like 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride in drug discovery pipelines cannot be overstated. They provide chemists with a foundation upon which complex molecular architectures can be built. Recent patents and scientific literature underscore their importance in generating novel molecules with improved pharmacological profiles. For example, modifications involving the cyano group have led to compounds with enhanced metabolic stability, while alterations around the formyl moiety have resulted in increased solubility and bioavailability.

In conclusion, 6-Cyano-2-ethyl-3-formylbenzenesulfonyl chloride (CAS No. 1807303-91-8) represents a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features—comprising a benzenesulfonyl chloride core flanked by cyano and formyl groups—make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics or advanced materials. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to remain at the forefront of chemical innovation.